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Compound of Interest

Compound Name:
Dabigatran Carboxamide Ethyl

Ester

CAS No.: 1422435-41-3

Cat. No.: B601649

Get Quote

Dabigatran etexilate (marketed as Pradaxa®) is a potent, direct thrombin inhibitor, widely

prescribed as an anticoagulant for the prevention of stroke and systemic embolism. As a

prodrug, dabigatran etexilate is hydrolyzed in vivo to its active form, dabigatran. The

manufacturing process and subsequent stability of dabigatran etexilate can, however, lead to

the formation of several related substances and potential impurities. Among these, dabigatran
carboxamide ethyl ester is a critical compound to monitor. Its presence and quantity can be

indicative of the manufacturing process's control and the drug product's stability. Therefore, a

robust, accurate, and precise analytical method for its quantification is paramount for quality

control and regulatory compliance in the pharmaceutical industry.

This application note provides a detailed High-Performance Liquid Chromatography with

Ultraviolet (HPLC-UV) detection method for the quantification of dabigatran carboxamide
ethyl ester. The protocol herein is designed for researchers, scientists, and drug development

professionals, offering a comprehensive guide from sample preparation to data analysis,

grounded in established analytical principles.
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Materials and Methods
Reagents and Chemicals

Dabigatran Carboxamide Ethyl Ester reference standard (≥98% purity)

Dabigatran Etexilate Mesylate reference standard (≥98% purity)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate (KH2PO4) (AR grade)

Orthophosphoric acid (AR grade)

Deionized water (18.2 MΩ·cm)

Instrumentation
A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a

UV-Vis detector is suitable for this method.

HPLC System: Agilent 1260 Infinity II or equivalent

Detector: Diode Array Detector (DAD) or Multi-Wavelength Detector (MWD)

Software: OpenLab CDS or equivalent chromatography data station

Chromatographic Conditions
The selection of the stationary and mobile phases is critical for achieving the desired

separation of dabigatran carboxamide ethyl ester from the active pharmaceutical ingredient

(API) and other related substances. A reversed-phase C18 column is employed due to its

versatility and robustness in separating compounds of moderate polarity. The mobile phase

composition is optimized to ensure adequate retention and sharp peak shapes.
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Parameter Condition

Column
Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm,

or equivalent

Mobile Phase A
20 mM Potassium Dihydrogen Phosphate buffer

(pH adjusted to 3.0 with orthophosphoric acid)

Mobile Phase B Acetonitrile

Gradient Program Time (min)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection UV at 225 nm

Rationale for Parameter Selection:

Column: The C18 stationary phase provides the necessary hydrophobicity to retain

dabigatran and its related compounds. The 150 mm length and 5 µm particle size offer a

good balance between resolution and analysis time.

Mobile Phase: The phosphate buffer at pH 3.0 ensures the analytes are in a consistent

protonated state, leading to reproducible retention times and symmetrical peak shapes.

Acetonitrile is a strong organic modifier that allows for the elution of the analytes in a

reasonable timeframe.

Gradient Elution: A gradient program is essential to separate compounds with a range of

polarities, such as dabigatran etexilate and its more polar and non-polar impurities, within a

single run.

Detection Wavelength: 225 nm is chosen as it is a common wavelength for the detection of

aromatic compounds and provides good sensitivity for dabigatran and its related substances.
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Preparation of Standard Solutions
Accuracy in the preparation of standard solutions is fundamental to the quantification of the

analyte.

Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of Dabigatran
Carboxamide Ethyl Ester reference standard into a 10 mL volumetric flask. Dissolve and

dilute to volume with a diluent (50:50 v/v Methanol:Water). Sonicate for 5 minutes to ensure

complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock solution with the diluent to achieve concentrations ranging from 0.1 µg/mL to 10

µg/mL. These will be used to construct the calibration curve.

Sample Preparation
The goal of sample preparation is to extract the analyte of interest from the sample matrix and

present it in a form that is compatible with the HPLC system.

Drug Product (Tablets/Capsules):

Accurately weigh and finely powder a representative number of tablets (e.g., 20).

Weigh an amount of powder equivalent to one tablet's nominal content of dabigatran

etexilate into a 100 mL volumetric flask.

Add approximately 70 mL of diluent and sonicate for 15 minutes to facilitate dissolution.

Allow the solution to cool to room temperature and dilute to volume with the diluent.

Filter a portion of the solution through a 0.45 µm nylon syringe filter into an HPLC vial.

Method Validation
A robust analytical method must be validated to ensure its suitability for its intended purpose.

The following parameters should be assessed according to the International Council for

Harmonisation (ICH) guidelines.
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Validation Parameter Acceptance Criteria

Specificity

The peak for dabigatran carboxamide ethyl

ester should be well-resolved from other

components (Resolution > 2).

Linearity
Correlation coefficient (r²) ≥ 0.999 for a

minimum of 5 concentration levels.

Accuracy
% Recovery between 98.0% and 102.0% at

three concentration levels.

Precision
Repeatability (RSD ≤ 2.0%), Intermediate

Precision (RSD ≤ 2.0%).

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1.

Limit of Quantitation (LOQ) Signal-to-Noise ratio of 10:1.

Robustness
The method should remain unaffected by small,

deliberate variations in method parameters.

Data Analysis and Quantification
The concentration of dabigatran carboxamide ethyl ester in the sample is determined by

external standard calibration.

Calibration Curve: Inject the working standard solutions and record the peak areas. Plot a

graph of peak area versus concentration.

Linear Regression: Perform a linear regression analysis on the calibration data to obtain the

equation of the line (y = mx + c) and the correlation coefficient (r²).

Sample Analysis: Inject the prepared sample solution and record the peak area for

dabigatran carboxamide ethyl ester.

Calculation: Calculate the concentration of the analyte in the sample using the regression

equation.

Formula for Quantification:
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Workflow and Visualization
The overall analytical workflow is depicted in the following diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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